N-(2,3-di-2-pyridinyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarbothioamide

• IUPAC Name: N-(2,3-dipyridin-2-ylquinoxalin-6-yl)-3-phenylpyrrolidine-1-carbothioamide
• InChI: InChI=1S/C29H24N6S/c36-29(35-17-14-21(19-35)20-8-2-1-3-9-20)32-22-12-13-23-26(18-22)34-28(25-11-5-7-16-31-25)27(33-23)24-10-4-6-15-30-24/h1-13,15-16,18,21H,14,17,19H2,(H,32,36)
• InChI Key: TXTISRBWQJRWFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC=CC=C2)C(=S)NC3=CC4=C(C=C3)N=C(C(=N4)C5=CC=CC=N5)C6=CC=CC=N6
• Molecular Formula: C29H24N6S
• Molecular Weight: 488.6 g/mol

Description

Quinoxalines are heterocyclic compounds characterized by a fused ring structure containing a benzene ring and a pyrazine ring. They are known for their versatile applications in the field of pharmacology due to their unique structural and electronic properties. The synthesis and study of quinoxaline derivatives, such as "N-(2,3-di-2-pyridinyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarbothioamide", are of significant interest for their potential biological activities and applications in medicinal chemistry.

Synthesis Analysis

The synthesis of quinoxaline derivatives often involves oxidative cyclization reactions. An example related to our compound of interest is the synthesis of organic salts via oxidative cyclization, showcasing a method that could be analogous to producing quinoxaline derivatives. This method features metal-free, mild reaction conditions, and yields high-purity products, highlighting the efficiency and versatility of oxidative cyclization in synthesizing complex heterocyclic compounds (Faizi et al., 2018).

Molecular Structure Analysis

The molecular structure of quinoxaline derivatives is characterized by X-ray crystallography, NMR (nuclear magnetic resonance), and other spectroscopic methods. These techniques provide detailed insights into the compound's geometry, electronic structure, and intermolecular interactions. For instance, structural characterization through NMR and X-ray techniques has been utilized extensively to determine the configurations and conformations of synthesized quinoxaline compounds, aiding in the understanding of their chemical behavior (Jäger et al., 2007).

Chemical Reactions and Properties

Quinoxaline derivatives participate in various chemical reactions, including cycloadditions, which are pivotal for generating novel heterocyclic structures. For example, the 1,3-dipolar cycloaddition of quinoxalinium N-ylide to alkene has been promoted by MnO2, demonstrating a novel approach to synthesizing pyrrolo[1,2-a]quinoxalines. This method underlines the reactivity of quinoxaline derivatives towards forming complex heterocycles with potential biological activities (Zhou et al., 1999).

Physical Properties Analysis

The physical properties of quinoxaline derivatives, such as solubility, melting point, and crystalline structure, are crucial for their practical applications. These properties are determined through analytical techniques and can influence the compound's behavior in biological systems or chemical reactions. The ionic nature, kinetic stability, and reactivity of these compounds are significant for understanding their interactions and functionalities in various chemical contexts (Faizi et al., 2018).